(4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone
Overview
Description
(4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone, also known as L-Phenylglycinol imidazolidinone, is a chiral auxiliary compound that is widely used in organic synthesis. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and natural products. This compound has gained significant attention due to its unique stereochemical properties, which makes it an ideal candidate for asymmetric synthesis.
Scientific Research Applications
Chiral Synthon : It acts as a versatile chiral synthon for the preparation of optically active threo-diamines (Seo, Ishizuka, Abdel-Aziz, & Kunieda, 2001).
Synthesis of Lignans : The oxidative homocoupling of certain derivatives of this compound leads to the synthesis of lignans, such as (-)-hinokinin (Kise, Ueda, Kumada, & Terao, 2000).
Stereochemical Properties : The compound has stereogenic character and is stabilized by an intramolecular hydrogen bond (Baggio, Lotz, Palacios, & Mariezcurrena, 1998).
Cytotoxic Activity : The planarity of the imidazolidinone ring in related compounds is essential for cytotoxic activity against various cancer cell lines (Kim & Jung, 2002); (Kim, Lee, Kim, & Jung, 2003).
Asymmetric Synthesis of Alpha-Amino Acids : Useful in the asymmetric synthesis of α-amino acids using iminic derivatives (Guillena & Nájera, 2000).
Autoxidation Studies : The compound is involved in chemoelective autoxidation studies that have potential applications in organic synthesis (Angelova et al., 2008).
Stereoselective Homocoupling : Used in stereoselective homocoupling reactions by oxidation with Br2 (Kise, Fujimoto, & Ueda, 2002).
Enzyme Inhibition : Exhibits moderate ability to inhibit amino acid decarboxylases (Smissman, Inloes, El-Antably, & Shaffer, 1976).
Antibacterial and Antifungal Activities : Certain derivatives show significant antibacterial and antifungal activities (Ammar et al., 2016).
Biophysical and Biomedical Applications : Useful in biophysical and biomedical applications, particularly as spin probes for pH monitoring (Kirilyuk, Bobko, Khramtsov, & Grigor’ev, 2005).
properties
IUPAC Name |
(4S,5R)-1,5-dimethyl-4-phenylimidazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-8-10(12-11(14)13(8)2)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,14)/t8-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGPAZBKCZVVZGF-PSASIEDQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(NC(=O)N1C)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](NC(=O)N1C)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40426129 | |
Record name | (4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone | |
CAS RN |
112791-04-5 | |
Record name | (4S,5R)-(+)-1,5-Dimethyl-4-phenyl-2-imidazolidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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